2-chloro-4-nitro-N-(2-propyl-2H-tetrazol-5-yl)benzamide

• IUPAC Name: 2-chloro-4-nitro-N-(2-propyltetrazol-5-yl)benzamide
• InChI: InChI=1S/C11H11ClN6O3/c1-2-5-17-15-11(14-16-17)13-10(19)8-4-3-7(18(20)21)6-9(8)12/h3-4,6H,2,5H2,1H3,(H,13,15,19)
• InChI Key: BQQGWADWISJRNR-UHFFFAOYSA-N
• Canonical SMILES: CCCN1N=C(N=N1)NC(=O)C2=C(C=C(C=C2)[N+](=O)[O-])Cl
• Molecular Formula: C11H11ClN6O3
• Molecular Weight: 310.70 g/mol

Description

2-chloro-4-nitro-N-(2-propyl-2H-tetrazol-5-yl)benzamide, also known as CNPTB, is a chemical compound that has gained significant attention in scientific research due to its potential use as a pharmacological tool. CNPTB belongs to the class of tetrazole-based compounds and has been found to exhibit selective inhibition of protein kinase G (PKG), which is a key enzyme involved in various cellular signaling pathways.

Mechanism of Action

2-chloro-4-nitro-N-(2-propyl-2H-tetrazol-5-yl)benzamide selectively inhibits the activity of PKG by binding to its regulatory domain. PKG is a serine/threonine kinase that is activated by the binding of cGMP to its regulatory domain. This compound binds to the regulatory domain of PKG and prevents the binding of cGMP, thereby inhibiting its activity. This mechanism of action has been confirmed by crystallographic studies of this compound bound to the regulatory domain of PKG.
Biochemical and physiological effects:
This compound has been found to exhibit selective inhibition of PKG activity, which has led to its use in studying the role of PKG in various physiological and pathological conditions. This compound has been found to inhibit vasodilation, platelet aggregation, and cardiac function. This compound has also been found to inhibit cancer metastasis and inflammation.

Advantages and Limitations for Lab Experiments

2-chloro-4-nitro-N-(2-propyl-2H-tetrazol-5-yl)benzamide has several advantages as a pharmacological tool, including its high selectivity for PKG and its ability to be synthesized on a large scale with high yield and purity. However, this compound also has some limitations, including its potential toxicity and its limited solubility in aqueous solutions. These limitations need to be taken into consideration when designing experiments using this compound.

Future Directions

There are several future directions for the use of 2-chloro-4-nitro-N-(2-propyl-2H-tetrazol-5-yl)benzamide as a pharmacological tool. One direction is the development of more potent and selective PKG inhibitors based on the structure of this compound. Another direction is the use of this compound in studying the role of PKG in other physiological and pathological conditions, such as diabetes, hypertension, and stroke. Additionally, the use of this compound in combination with other pharmacological agents may lead to the development of more effective treatments for various diseases.

Synthesis Methods

2-chloro-4-nitro-N-(2-propyl-2H-tetrazol-5-yl)benzamide can be synthesized using a multi-step process involving the reaction of 2-chloro-4-nitrobenzoic acid with propylamine, followed by the formation of a tetrazole ring using sodium azide and copper sulfate. The final step involves the acylation of the tetrazole ring using acetic anhydride and catalytic amounts of dimethylaminopyridine. The synthesis of this compound has been optimized and can be performed on a large scale with high yield and purity.

Scientific Research Applications

2-chloro-4-nitro-N-(2-propyl-2H-tetrazol-5-yl)benzamide has been used as a pharmacological tool to study the role of PKG in various physiological and pathological conditions. PKG is a key mediator of smooth muscle relaxation, platelet aggregation, and cardiac function. This compound has been found to selectively inhibit PKG activity, which has led to its use in studying the role of PKG in vasodilation, platelet aggregation, and cardiac function. This compound has also been used to study the role of PKG in cancer metastasis and inflammation.